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Compound of Interest

Compound Name: Tetraisocyanatosilane

Cat. No.: B009437 Get Quote

An In-depth Technical Guide to the Physical
Properties of Tetraisocyanatosilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

tetraisocyanatosilane, a compound of interest in various chemical research and development

applications. The document outlines its melting point, boiling point, and density, supported by

detailed experimental methodologies for their determination.

Core Physical Properties
Tetraisocyanatosilane, with the chemical formula C₄N₄O₄Si, is a volatile and reactive

organosilicon compound. An accurate understanding of its physical properties is crucial for its

handling, application, and the design of processes in which it is a component.

Data Presentation
The quantitative physical properties of tetraisocyanatosilane are summarized in the table

below. These values represent the most consistently reported data from various chemical data

sources.
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Physical Property Value Citations

Melting Point 25-26 °C [1][2][3][4]

Boiling Point 186 °C [2][3][4][5]

221.5 °C at 760 mmHg [1]

Density 1.442 g/cm³ [3][4]

1.36 g/cm³ [1]

Experimental Protocols
While specific experimental data for the determination of tetraisocyanatosilane's physical

properties are not publicly detailed, the following are standard and widely accepted laboratory

protocols for measuring the melting point, boiling point, and density of chemical compounds. It

is highly probable that similar methodologies were employed to establish the values presented

above.

The capillary method is a common and reliable technique for determining the melting point of a

solid crystalline compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small, dry sample of the crystalline solid is finely ground using a

mortar and pestle.[4][6][7]
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Capillary Loading: The open end of a capillary tube is tapped into the powdered sample,

and the tube is inverted and gently tapped to pack the solid into the sealed end. This

process is repeated until a sample height of 2-3 mm is achieved.[4][8]

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[7]

The melting point range is recorded from the temperature at which the first droplet of liquid

is observed to the temperature at which the entire sample has liquefied.[7] For a pure

substance, this range is typically narrow (0.5-1.0 °C).

Distillation is a standard method for purifying liquids and concurrently determining their boiling

point.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or water bath

Boiling chips

Procedure:

Assembly: The distillation apparatus is assembled with the liquid sample and a few boiling

chips in the distillation flask.[9][10] The thermometer is positioned so that the top of the

bulb is level with the side arm of the distillation flask, ensuring it measures the temperature

of the vapor in equilibrium with the boiling liquid.[11]
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Heating: The flask is gently heated, and as the liquid boils, the vapor rises and surrounds

the thermometer bulb before entering the condenser.[5]

Equilibrium and Measurement: The temperature is recorded when it stabilizes, indicating

that the vapor and liquid are in equilibrium. This stable temperature is the boiling point of

the liquid at the prevailing atmospheric pressure.[5][11] The distillate is collected in the

receiving flask.

A pycnometer is a specialized flask used for the precise measurement of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance

Constant temperature bath

Procedure:

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately determined using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with the sample liquid, taking

care to avoid air bubbles. The stopper is inserted, and any excess liquid that emerges

from the capillary is carefully wiped away. The filled pycnometer is then weighed.

Mass of Pycnometer with Reference Liquid: The pycnometer is emptied, cleaned, and

filled with a reference liquid of known density (e.g., deionized water). Its mass is then

determined.

Calculation: The density of the sample is calculated using the following formula: Density of

Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] / [(Mass of

Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water
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Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow from sample preparation to the final

reporting of the physical properties of a chemical compound like tetraisocyanatosilane.
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Workflow for Physical Property Determination
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Caption: Logical workflow for determining and reporting physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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